Cas no 1049478-86-5 (N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(4-fluorophenyl)methyl]ethanediamide)

• Product Name: N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(4-fluorophenyl)methyl]ethanediamide
• CAS No: 1049478-86-5
• MF: C₂₂H₂₉FN₄O₂
• MW: 400.489668607712
• CID: 6434811
• PubChem ID: 44059428
• Update Time: 2025-05-19

N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(4-fluorophenyl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(4-fluorophenyl)methyl]ethanediamide
• N'-[2-(azepan-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-N-[(4-fluorophenyl)methyl]oxamide
• 1049478-86-5
• N1-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(4-fluorobenzyl)oxalamide
• AKOS024504001
• F5262-0274

• Inchi： 1S/C22H29FN4O2/c1-26-12-6-7-19(26)20(27-13-4-2-3-5-14-27)16-25-22(29)21(28)24-15-17-8-10-18(23)11-9-17/h6-12,20H,2-5,13-16H2,1H3,(H,24,28)(H,25,29)
• InChI Key： ZKKWXKJLHFCSRZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NCC(C1=CC=CN1C)N1CCCCCC1)=O)=O

Computed Properties

• Exact Mass: 400.22745434g/mol
• Monoisotopic Mass: 400.22745434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(4-fluorophenyl)methyl]ethanediamide

N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(4-fluorophenyl)methyl]ethanediamide: A Comprehensive Overview

The compound with CAS No. 1049478-86-5, known as N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(4-fluorophenyl)methyl]ethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its application.

Chemical Structure and Synthesis

The molecular structure of N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(4-fluorophenyl)methyl]ethanediamide is characterized by a combination of functional groups that contribute to its reactivity and versatility. The molecule contains an azepane ring, a pyrrole moiety, and a fluoro-substituted phenyl group, all connected through an ethanediamide backbone. This arrangement allows for diverse interactions, making it a valuable compound in organic synthesis.

Recent studies have explored innovative methods for synthesizing this compound, focusing on optimizing reaction conditions to enhance yield and purity. Researchers have employed catalytic asymmetric synthesis to construct the azepane ring, while the pyrrole moiety has been introduced via Suzuki coupling reactions. These advancements have significantly improved the efficiency of the synthesis process.

Biological Activity and Applications

One of the most notable aspects of N'-[2-(azepan-1-y...